Cas no 2227911-76-2 (Cyclopropanecarboxylic acid, 2-[1,1'-biphenyl]-2-yl-, (1R,2R)-)

Cyclopropanecarboxylic acid, 2-[1,1'-biphenyl]-2-yl-, (1R,2R)- structure
2227911-76-2 structure
Product Name:Cyclopropanecarboxylic acid, 2-[1,1'-biphenyl]-2-yl-, (1R,2R)-
CAS No:2227911-76-2
MF:C16H14O2
MW:238.28
CID:4789168
PubChem ID:155905488
Update Time:2025-07-14

Cyclopropanecarboxylic acid, 2-[1,1'-biphenyl]-2-yl-, (1R,2R)- Chemical and Physical Properties

Names and Identifiers

    • (1R,2R)-2-([1,1'-Biphenyl]-2-yl)cyclopropane-1-carboxylic acid
    • CID 155905488
    • Cyclopropanecarboxylic acid, 2-[1,1'-biphenyl]-2-yl-, (1R,2R)-
    • rac-(1R,2R)-2-(2-phenylphenyl)cyclopropane-1-carboxylic acid
    • 2227911-76-2
    • starbld0031351
    • EN300-1860070
    • Inchi: 1S/C16H14O2/c17-16(18)15-10-14(15)13-9-5-4-8-12(13)11-6-2-1-3-7-11/h1-9,14-15H,10H2,(H,17,18)/t14-,15+/m0/s1
    • InChI Key: QCIIBJDRYZJDSW-LSDHHAIUSA-N
    • SMILES: OC([C@@H]1C[C@H]1C1=CC=CC=C1C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 238.099379685g/mol
  • Monoisotopic Mass: 238.099379685g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 306
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 37.3

Cyclopropanecarboxylic acid, 2-[1,1'-biphenyl]-2-yl-, (1R,2R)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
S303100-250mg
Cyclopropanecarboxylic acid, 2-[1,1'-biphenyl]-2-yl-, (1R,2R)-
2227911-76-2 95%
250mg
¥698.90 2023-09-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
S303100-100mg
Cyclopropanecarboxylic acid, 2-[1,1'-biphenyl]-2-yl-, (1R,2R)-
2227911-76-2 95%
100mg
¥426.90 2023-09-01
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
X92395-100mg
trans-2-([1,1'-biphenyl]-2-yl)cyclopropane-1-carboxylic acid
2227911-76-2 95%
100mg
¥348.0 2023-09-05
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
X92395-250mg
trans-2-([1,1'-biphenyl]-2-yl)cyclopropane-1-carboxylic acid
2227911-76-2 95%
250mg
¥578.0 2023-09-05
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
S902790-100mg
trans-2-([1,1'-biphenyl]-2-yl)cyclopropane-1-carboxylic acid
2227911-76-2 95%
100mg
¥435.00 2022-09-28
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
S902790-250mg
trans-2-([1,1'-biphenyl]-2-yl)cyclopropane-1-carboxylic acid
2227911-76-2 95%
250mg
¥720.00 2022-09-28
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
S902790-1g
trans-2-([1,1'-biphenyl]-2-yl)cyclopropane-1-carboxylic acid
2227911-76-2 95%
1g
¥1,400.00 2022-09-28
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
S902790-5g
trans-2-([1,1'-biphenyl]-2-yl)cyclopropane-1-carboxylic acid
2227911-76-2 95%
5g
¥4,300.00 2022-09-28
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
S902790-10g
trans-2-([1,1'-biphenyl]-2-yl)cyclopropane-1-carboxylic acid
2227911-76-2 95%
10g
¥8,500.00 2022-09-28
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
S902790-bulk
trans-2-([1,1'-biphenyl]-2-yl)cyclopropane-1-carboxylic acid
2227911-76-2 95%
bulk
¥POA 2022-09-28

Additional information on Cyclopropanecarboxylic acid, 2-[1,1'-biphenyl]-2-yl-, (1R,2R)-

Comprehensive Overview of Cyclopropanecarboxylic acid, 2-[1,1'-biphenyl]-2-yl-, (1R,2R)- (CAS No. 2227911-76-2)

The compound Cyclopropanecarboxylic acid, 2-[1,1'-biphenyl]-2-yl-, (1R,2R)- (CAS No. 2227911-76-2) is a chiral derivative of cyclopropanecarboxylic acid, featuring a 1,1'-biphenyl substituent at the 2-position. This structurally unique molecule has garnered significant attention in pharmaceutical and agrochemical research due to its stereospecific properties and potential applications in drug discovery. The (1R,2R) configuration of this compound is particularly noteworthy, as it often influences biological activity and selectivity in target interactions.

In recent years, the demand for enantiomerically pure compounds like Cyclopropanecarboxylic acid, 2-[1,1'-biphenyl]-2-yl-, (1R,2R)- has surged, driven by the pharmaceutical industry's focus on precision medicine. Researchers are actively exploring its role as a building block for chiral catalysts and intermediates in asymmetric synthesis. The compound's rigid cyclopropane ring and biphenyl moiety contribute to its stability and ability to modulate molecular interactions, making it valuable for designing novel therapeutic agents.

The synthesis of Cyclopropanecarboxylic acid, 2-[1,1'-biphenyl]-2-yl-, (1R,2R)- typically involves stereoselective methods to ensure the desired (1R,2R) configuration. Advanced techniques such as enzymatic resolution or chiral auxiliary-assisted approaches are often employed to achieve high enantiomeric excess. Analytical characterization of this compound relies heavily on HPLC with chiral columns, NMR spectroscopy, and X-ray crystallography to confirm its absolute configuration and purity.

From a pharmacological perspective, the cyclopropane ring in this compound is of particular interest due to its ability to influence bioavailability and metabolic stability of drug candidates. The biphenyl group, on the other hand, may contribute to π-π stacking interactions with biological targets. These structural features have led to investigations into potential applications in CNS disorders, inflammatory diseases, and cancer therapeutics, though specific clinical applications remain under investigation.

In material science, Cyclopropanecarboxylic acid, 2-[1,1'-biphenyl]-2-yl-, (1R,2R)- has shown promise as a precursor for liquid crystals and organic semiconductors. The compound's rigid, planar structure and chiral centers make it suitable for designing materials with specific optical and electronic properties. Researchers are particularly interested in its potential for creating chiral dopants in display technologies and molecular switches for advanced materials.

The environmental fate and green chemistry aspects of Cyclopropanecarboxylic acid, 2-[1,1'-biphenyl]-2-yl-, (1R,2R)- have become increasingly important considerations. Recent studies focus on developing more sustainable synthetic routes and evaluating the compound's biodegradability profile. These efforts align with the growing demand for eco-friendly chemical processes in industrial applications.

Quality control of Cyclopropanecarboxylic acid, 2-[1,1'-biphenyl]-2-yl-, (1R,2R)- requires stringent analytical methods due to its chiral nature. Regulatory guidelines emphasize the importance of demonstrating enantiomeric purity and absence of genotoxic impurities when used in pharmaceutical applications. Advanced techniques like chiral SFC (supercritical fluid chromatography) have emerged as powerful tools for quality assessment of such compounds.

Future research directions for Cyclopropanecarboxylic acid, 2-[1,1'-biphenyl]-2-yl-, (1R,2R)- include exploring its potential in proteolysis targeting chimeras (PROTACs) and other emerging therapeutic modalities. The compound's unique structural features may offer advantages in designing small molecule degraders that target disease-causing proteins. Additionally, its application in asymmetric organocatalysis continues to be an active area of investigation in synthetic chemistry.

From a commercial perspective, the global market for chiral compounds like Cyclopropanecarboxylic acid, 2-[1,1'-biphenyl]-2-yl-, (1R,2R)- is expected to grow significantly, driven by increasing demand from the pharmaceutical sector. Manufacturers are investing in continuous flow chemistry and other innovative production technologies to meet this demand while maintaining high stereochemical purity standards.

In conclusion, Cyclopropanecarboxylic acid, 2-[1,1'-biphenyl]-2-yl-, (1R,2R)- represents an important chiral building block with diverse applications across multiple scientific disciplines. Its unique structural features, combined with the growing importance of enantioselective synthesis in modern chemistry, ensure that this compound will remain a focus of research and development efforts in the coming years.

Recommended suppliers
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.